Cas no 1219906-32-7 (N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide)

• Product Name: N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• CAS No: 1219906-32-7
• MF: C₁₁H₉N₅O₃S
• MW: 291.285859823227
• CID: 5997946
• PubChem ID: 49670396
• Update Time: 2025-10-25

N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide
• N-(2-oxothiolan-3-yl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• 1219906-32-7
• F5827-0168
• VU0521735-1
• AKOS024519913
• N-(2-oxotetrahydrothiophen-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• Inchi： 1S/C11H9N5O3S/c17-9(14-6-1-4-20-11(6)18)10-15-8(16-19-10)7-5-12-2-3-13-7/h2-3,5-6H,1,4H2,(H,14,17)
• InChI Key： LHBOLSCELQVRPS-UHFFFAOYSA-N
• SMILES： O1C(C(NC2CCSC2=O)=O)=NC(C2=NC=CN=C2)=N1

Computed Properties

• Exact Mass: 291.04261034g/mol
• Monoisotopic Mass: 291.04261034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

Comprehensive Overview of N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1219906-32-7)

The compound N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide (CAS No. 1219906-32-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a pyrazine ring and a thiolane derivative, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide has surged, driven by advancements in drug discovery and precision agriculture. This compound's oxadiazole moiety is known for its stability and versatility, often serving as a bioisostere for esters and amides in medicinal chemistry. Meanwhile, the pyrazine component contributes to its electron-rich nature, enhancing its binding affinity to target proteins. Such properties align with current trends in fragment-based drug design and small-molecule inhibitors, which are hot topics in the scientific community.

The synthesis of CAS No. 1219906-32-7 involves multi-step organic reactions, including cyclization and coupling strategies, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing its structure and ensuring reproducibility. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and energy consumption—a key concern for modern laboratories.

Beyond its pharmaceutical potential, N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide has shown promise in agrochemical applications. Its heterocyclic framework may serve as a foundation for developing new pesticides or herbicides with improved efficacy and environmental safety. This aligns with global efforts to address food security and sustainable farming, as stakeholders seek alternatives to traditional agrochemicals with lower ecological impact.

From a commercial perspective, the compound's niche status underscores its value in high-value chemical markets. Suppliers and manufacturers often highlight its custom synthesis capabilities to meet the demands of academic and industrial clients. As interest in tailor-made heterocycles grows, CAS No. 1219906-32-7 exemplifies how specialized molecules can bridge gaps in research and development.

In conclusion, N-(2-oxothiolan-3-yl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide represents a compelling case study in the intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug discovery to sustainable agriculture—reflect broader trends in innovation and interdisciplinary collaboration. As research continues, this compound may unlock new possibilities for addressing some of the most pressing challenges in science and industry today.